Cas no 1805349-43-2 (Methyl 4-amino-6-cyano-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-amino-6-cyano-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805349-43-2
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4928455
• Update Time: 2025-05-21

Methyl 4-amino-6-cyano-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-6-cyano-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H9F2N3O2/c1-17-8(16)3-7-9(10(11)12)6(14)2-5(4-13)15-7/h2,10H,3H2,1H3,(H2,14,15)
• InChI Key： GFXMXROZCXOZQN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C#N)N=C1CC(=O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 0.7
• Topological Polar Surface Area: 89

Additional information on Methyl 4-amino-6-cyano-3-(difluoromethyl)pyridine-2-acetate

Research Briefing on Methyl 4-amino-6-cyano-3-(difluoromethyl)pyridine-2-acetate (CAS: 1805349-43-2)

Methyl 4-amino-6-cyano-3-(difluoromethyl)pyridine-2-acetate (CAS: 1805349-43-2) is a pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and potential applications in drug discovery, particularly in the context of enzyme inhibition and targeted therapies.

The synthesis of Methyl 4-amino-6-cyano-3-(difluoromethyl)pyridine-2-acetate involves multi-step chemical reactions, with a focus on optimizing yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have also explored its reactivity and stability under various conditions, which are critical for its potential pharmaceutical applications.

In terms of biological activity, Methyl 4-amino-6-cyano-3-(difluoromethyl)pyridine-2-acetate has demonstrated inhibitory effects on specific enzymes involved in disease pathways. For instance, preliminary studies suggest its potential as a kinase inhibitor, which could be leveraged in the treatment of cancers and inflammatory diseases. The presence of the difluoromethyl group is believed to enhance binding affinity and metabolic stability, making it a valuable scaffold for further drug development.

Recent publications have highlighted the compound's role in medicinal chemistry, particularly in the design of small-molecule inhibitors. One study reported its incorporation into a series of analogs, which were evaluated for their efficacy against a panel of kinases. The results indicated selective inhibition of certain kinase targets, underscoring the compound's potential as a lead structure for further optimization. Additionally, computational modeling studies have provided insights into its binding modes and interactions with biological targets.

Despite these promising findings, challenges remain in the development of Methyl 4-amino-6-cyano-3-(difluoromethyl)pyridine-2-acetate as a therapeutic agent. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include the exploration of prodrug strategies, formulation development, and in vivo efficacy studies to validate its therapeutic potential.

In conclusion, Methyl 4-amino-6-cyano-3-(difluoromethyl)pyridine-2-acetate represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Continued efforts in synthetic optimization, biological evaluation, and mechanistic studies will be essential to fully realize its potential as a therapeutic agent. This brief highlights the current state of research and underscores the need for further investigation to address existing challenges and unlock new opportunities in pharmaceutical development.